Cas no 65269-64-9 (5-Amino-6-bromo-2-methyl-2H-pyridazin-3-one)

5-Amino-6-bromo-2-methyl-2H-pyridazin-3-one is a heterocyclic compound featuring a pyridazinone core substituted with amino, bromo, and methyl functional groups. This structure imparts reactivity suitable for pharmaceutical and agrochemical applications, particularly as an intermediate in synthesizing bioactive molecules. The presence of both amino and bromo groups enhances its utility in nucleophilic substitution and cross-coupling reactions, enabling precise modifications for targeted derivatives. Its stable pyridazinone scaffold contributes to compatibility with diverse synthetic conditions. The compound’s well-defined reactivity profile makes it valuable for research in medicinal chemistry, where it may serve as a building block for drug discovery or functional materials.
5-Amino-6-bromo-2-methyl-2H-pyridazin-3-one structure
65269-64-9 structure
Product Name:5-Amino-6-bromo-2-methyl-2H-pyridazin-3-one
CAS No:65269-64-9
MF:C5H6BrN3O
MW:204.024639606476
MDL:MFCD30181945
CID:4107306
PubChem ID:12381546
Update Time:2025-05-24

5-Amino-6-bromo-2-methyl-2H-pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinone, 4-amino-5-bromo-2-methyl-
    • 5-Amino-6-bromo-2-methyl-2H-pyridazin-3-one
    • 4-amino-5-bromo-2-methylpyridazin-3(2H)-one
    • CS-0312352
    • MFCD24624773
    • AT15642
    • 65269-64-9
    • 4-Amino-5-bromo-2-methyl-3(2H)-pyridazinone
    • SY338833
    • DTXSID801263085
    • MDL: MFCD30181945
    • Inchi: 1S/C5H6BrN3O/c1-9-5(10)4(7)3(6)2-8-9/h2H,7H2,1H3
    • InChI Key: UHYDXVMQDKMFKE-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C)N=CC(Br)=C1N

Computed Properties

  • Exact Mass: 202.96942Da
  • Monoisotopic Mass: 202.96942Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 58.7Ų

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Additional information on 5-Amino-6-bromo-2-methyl-2H-pyridazin-3-one

5-Amino-6-Bromo-2-Methyl-2H-Pyridazin-3-One: A Comprehensive Overview

5-Amino-6-Bromo-2-Methyl-2H-Pyridazin-3-One (CAS No. 65269-64-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound, characterized by its unique pyridazine ring system, exhibits a range of intriguing chemical and biological properties. Recent advancements in synthetic methodologies and its applications in drug discovery have further solidified its importance in contemporary research.

The molecular structure of 5-Amino-6-Bromo-2-Methyl-2H-Pyridazin-3-One is defined by a pyridazine core, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The substituents at positions 5 (amino group), 6 (bromine atom), and 2 (methyl group) impart distinct electronic and steric effects, influencing its reactivity and biological activity. The presence of the amino group at position 5 introduces nucleophilic character, while the bromine atom at position 6 contributes to electrophilic properties. These features make the compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of 5-Amino-6-Bromo-2-Methyl-2H-Pyridazin-3-One as a precursor in the development of novel therapeutic agents. Researchers have explored its role in the synthesis of kinase inhibitors, which are critical in targeting various oncogenic pathways. For instance, modifications to the pyridazine ring have been shown to enhance binding affinity to specific protein kinases, making this compound a valuable intermediate in drug design.

In addition to its pharmaceutical applications, 5-Amino-6-Bromo-2-Methyl-2H-Pyridazin-3-One has also been investigated for its potential in materials science. Its aromaticity and heteroatom content make it a candidate for use in organic semiconductors and electronic materials. Recent experiments have demonstrated that derivatives of this compound exhibit favorable charge transport properties, which could be exploited in next-generation electronic devices.

The synthesis of 5-Amino-6-Bromo-2-Methyl-2H-Pyridazin-3-One involves a multi-step process that typically begins with the preparation of the pyridazine ring system. Key steps include nucleophilic substitution reactions, oxidative cyclizations, and selective functionalization to introduce the desired substituents. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize reaction conditions and improve yields.

From an analytical standpoint, 5-Amino-6-Bromo-2-Methyl-2H-Pyridazin-3-One can be characterized using a variety of spectroscopic methods. High-resolution mass spectrometry (HRMS) provides precise molecular weight determination, while nuclear magnetic resonance (NMR) spectroscopy offers insights into the compound's structural arrangement. X-ray crystallography has also been utilized to determine its three-dimensional molecular geometry, aiding in the understanding of its physical properties.

The biological evaluation of 5-Amino-6-Bromo-2-Methyl-2H-Pyridazin_3_One has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, suggesting potential applications as an anti-inflammatory agent. Furthermore, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against normal human cells, which is a favorable attribute for drug candidates.

Looking ahead, the continued exploration of 5-Amino_6_Bromo_2_Methyl_2H_Pyridazin_3_One is expected to yield further breakthroughs in both therapeutic and materials-based applications. Collaborative efforts between chemists, biologists, and engineers will undoubtedly expand our understanding of this compound's capabilities and pave the way for innovative solutions across multiple disciplines.

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